Cas no 1555103-03-1 (N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine)

• Product Name: N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine
• CAS No: 1555103-03-1
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6263753
• PubChem ID: 82685760
• Update Time: 2025-11-03

N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine
• N-{[4-(2-methylpropyl)phenyl]methyl}hydroxylamine
• EN300-1852059
• 1555103-03-1
• AKOS021003365

• Inchi： 1S/C11H17NO/c1-9(2)7-10-3-5-11(6-4-10)8-12-13/h3-6,9,12-13H,7-8H2,1-2H3
• InChI Key： BNMMLNBWTJUYIP-UHFFFAOYSA-N
• SMILES： ONCC1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine

Introduction to N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine (CAS No. 1555103-03-1)

N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine, identified by the Chemical Abstracts Service Number (CAS No.) 1555103-03-1, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular formula and structural properties of N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The compound's structure consists of a phenyl ring substituted with a 2-methylpropyl group at the 4-position, linked to a hydroxylamine moiety. This configuration imparts unique chemical reactivity, making it a valuable building block in organic synthesis. The presence of both electron-donating and electron-withdrawing groups in its structure allows for diverse functionalization, which is crucial for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological properties of hydroxylamine derivatives. Hydroxylamine groups are known for their ability to participate in redox reactions, making them relevant in the development of antioxidants and pro-oxidants for therapeutic purposes. The compound N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine has been studied for its potential role in modulating biological pathways associated with inflammation and oxidative stress.

One of the most compelling aspects of this compound is its utility in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop intermediates for drugs targeting neurological disorders, cancer, and infectious diseases. The flexibility offered by the phenyl ring and the hydroxylamine group allows chemists to tailor the properties of derived compounds, optimizing them for specific biological targets.

Recent studies have highlighted the importance of hydroxylamine derivatives in medicinal chemistry. For instance, modifications of the hydroxylamine group can enhance the solubility and bioavailability of drug candidates, which is critical for their clinical efficacy. The work by several research groups has demonstrated that derivatives of N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine exhibit promising activity against various disease models.

The synthesis of this compound involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired framework efficiently. These methodologies not only highlight the synthetic prowess but also underscore the compound's significance in modern chemical research.

In addition to its pharmaceutical applications, N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine has found utility in materials science. Its ability to act as a ligand or intermediate in catalytic processes has been explored, contributing to advancements in green chemistry and sustainable industrial practices. The compound's role in facilitating efficient chemical transformations underscores its broad applicability beyond traditional medicinal chemistry.

The future prospects of this compound are promising, with ongoing research aimed at uncovering new derivatives and applications. Collaborative efforts between academia and industry are likely to drive innovation, leading to novel therapeutics and materials based on hydroxylamine chemistry. As our understanding of biological systems evolves, the demand for specialized compounds like N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine is expected to grow.

In conclusion, N-{4-(2-methylpropyl)phenylmethyl}hydroxylamine (CAS No. 1555103-03-1) represents a fascinating compound with diverse applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable asset in synthetic chemistry, while its potential biological activities continue to be explored through rigorous research efforts. As science advances, this compound is poised to play an increasingly important role in addressing global health challenges and technological innovations.